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Compound of Interest

Compound Name: Vdavp

Cat. No.: B3062957 Get Quote

Disclaimer: The following guidance is based on the assumption that "Vdavp" is a typographical

error for "dAVP," a common synonym for Desmopressin. Desmopressin is a synthetic analogue

of the human hormone vasopressin. This information is intended for use by trained

professionals in a laboratory setting. Always consult the specific Safety Data Sheet (SDS) for

the form of Desmopressin you are using and adhere to your institution's safety protocols.

Immediate Safety and Logistical Information
Desmopressin, particularly in its solid form (e.g., trifluoroacetate salt), presents several hazards

that necessitate careful handling to ensure the safety of laboratory personnel. It can cause

severe skin burns, eye damage, and may lead to allergic skin reactions or asthma-like

symptoms if inhaled[1]. The primary routes of exposure are inhalation, ingestion, and skin or

eye contact.

Operational Plan: Personal Protective Equipment (PPE)

A risk assessment should be conducted before handling Desmopressin to determine the

appropriate level of PPE. The following table summarizes the recommended PPE based on the

form of Desmopressin being handled.
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Form of

Desmopressin

Engineering

Controls

Eye/Face

Protection

Skin and Body

Protection

Respiratory

Protection

Solid/Powder

(e.g.,

trifluoroacetate

salt)

Chemical Fume

Hood

Chemical safety

goggles and a

face shield

Lab coat,

chemical-

resistant apron,

and impervious

disposable

gloves (double

gloving

recommended)

[2]

NIOSH-approved

respirator is

required if

handling outside

of a fume hood

or if dust

generation is

likely[3]

Liquid/Solution

(e.g., nasal

solution,

injection)

General

laboratory

ventilation

Chemical safety

goggles

Lab coat and

impervious

disposable

gloves

Not generally

required under

normal use with

good ventilation

Disposal Plan

Proper disposal of Desmopressin and any contaminated materials is crucial to prevent

environmental contamination and ensure regulatory compliance.

Waste Type Disposal Method

Large Quantities of Unused Material

Incineration is the preferred method. Partner

with a licensed waste management vendor for

disposal[4][5].

Small, Unused Individual Containers
May be discarded in general refuse, but always

check local regulations first[4].

Contaminated Labware and PPE (e.g., gloves,

wipes)

Place in a sealed, appropriately labeled

container for disposal as chemical waste.

Waste must be disposed of in accordance with federal, state, and local environmental

regulations[4].
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Experimental Protocols
Safe Handling Protocol for Solid Desmopressin

Preparation: Before handling, ensure you are in a designated area equipped with a chemical

fume hood and an accessible emergency eyewash station and safety shower. Read the

relevant SDS thoroughly.

Donning PPE: Put on all required PPE as outlined in the table above before entering the

handling area.

Handling: Conduct all manipulations of solid Desmopressin within a certified chemical fume

hood to minimize inhalation exposure.

Weighing: If weighing the powder, do so within the fume hood or a ventilated balance

enclosure.

Spill Response:

Small Spill: In case of a small spill, carefully wipe up the powder with a damp cloth or

paper towel, avoiding dust generation. Place the contaminated materials in a sealed waste

container.

Large Spill: For a larger spill, evacuate the area and prevent entry. Alert your institution's

environmental health and safety department. If trained, cover the spill with an absorbent

material and then collect it into a designated waste container.

Decontamination: After handling, thoroughly decontaminate the work area with an

appropriate cleaning agent.

Doffing PPE: Remove PPE in the correct order to avoid cross-contamination. Dispose of

single-use items in the appropriate waste stream.

Hygiene: Wash hands thoroughly with soap and water after removing gloves.
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PPE Selection Workflow for Handling Desmopressin

Hazard Assessment

Solid Form Liquid Form

Procedure

Start: Handling Desmopressin

Identify Form:
Solid or Liquid?

Required PPE:
- Fume Hood

- Goggles & Face Shield
- Lab Coat & Apron

- Double Gloves
- Respirator (if needed)

Solid

Required PPE:
- Good Ventilation
- Safety Goggles

- Lab Coat
- Gloves

Liquid

Proceed with Handling

Click to download full resolution via product page

Caption: PPE selection workflow for handling Desmopressin.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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